Cas no 2137820-52-9 (Tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate
• CAS No: 2137820-52-9
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 5609295
• PubChem ID: 165486479
• Update Time: 2025-05-20

Tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-842427
• tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate
• 2137820-52-9
• Tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate

• Inchi： 1S/C10H19NO4S/c1-10(2,3)15-9(12)7-5-11-6-8(7)16(4,13)14/h7-8,11H,5-6H2,1-4H3
• InChI Key： KRSTYHNDXXNXEH-UHFFFAOYSA-N
• SMILES： S(C)(C1CNCC1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.8Ų

Additional information on Tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate

Tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate (CAS No: 2137820-52-9)

Tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate is a compound with the CAS number 2137820-52-9, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a methanesulfonyl group and a tert-butyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate involves a series of well-defined chemical reactions, including alkylation, esterification, and sulfonamide formation. These steps are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of its synthesis, making it more accessible for large-scale production.

One of the most promising aspects of this compound is its potential as a building block in medicinal chemistry. The pyrrolidine ring is a common structural motif in many bioactive compounds, including antidepressants, antipsychotics, and analgesics. The presence of the methanesulfonyl group introduces additional functionality, enabling the molecule to participate in various biochemical interactions. For instance, this group can act as a leaving group in substitution reactions or serve as a site for further functionalization.

Recent studies have explored the pharmacokinetic properties of tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate, revealing its favorable absorption and bioavailability profiles. These findings suggest that the compound could be an effective precursor for developing drugs targeting various therapeutic areas. Moreover, its stability under physiological conditions makes it an ideal candidate for further preclinical testing.

In terms of applications, this compound has shown potential in the development of enzyme inhibitors and receptor agonists/antagonists. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery programs. For example, researchers have investigated its role in inhibiting kinases involved in cancer progression, demonstrating its potential as an anticancer agent.

The environmental impact of tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate has also been a topic of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This characteristic aligns with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

In conclusion, tert-butyl 4-methanesulfonylpyrrolidine-3-carboxylate (CAS No: 2137820-52-9) is a multifaceted compound with significant potential in drug development and chemical synthesis. Its unique structure, coupled with favorable pharmacokinetic properties and environmental compatibility, positions it as a valuable asset in contemporary medicinal chemistry research.